Cas no 6903-63-5 (3,3'-Dibromodiphenyl Ether)

3,3'-Dibromodiphenyl Ether structure
3,3'-Dibromodiphenyl Ether structure
Product Name:3,3'-Dibromodiphenyl Ether
CAS No:6903-63-5
MF:C12H8Br2O
MW:327.999321937561
CID:392340
PubChem ID:13283773
Update Time:2025-04-19

3,3'-Dibromodiphenyl Ether Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-(3-bromophenoxy)benzene
    • 3,3’-Dibromodiphenyl ether
    • 1,1'-Oxybis[3-bromobenzene]
    • BDE 11
    • PBDE 11
    • 3,3'-Dibromodiphenyl Ether
    • 0YBK0DM5OL
    • di(m-bromophenyl)ether
    • Benzene, 1,1'-oxybis(3-bromo-
    • Q27237345
    • 6903-63-5
    • 3,3'-Oxybis(bromobenzene)
    • 3,3,-Dibromodiphenyl ether
    • NS00077125
    • 4,4'-bromodiphenyl ether
    • BCP26077
    • 1,1'-Oxybis(3-bromobenzene)
    • SCHEMBL457828
    • UNII-0YBK0DM5OL
    • Benzene, 1,1'-oxybis[3-bromo-
    • FT-0706829
    • BDE 11; PBDE 11
    • DTXSID90534622
    • Inchi: 1S/C12H8Br2O/c13-9-3-1-5-11(7-9)15-12-6-2-4-10(14)8-12/h1-8H
    • InChI Key: ALSVFJIXSNRBLE-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)OC1C=CC=C(C=1)Br

Computed Properties

  • Exact Mass: 325.89414
  • Monoisotopic Mass: 325.89419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.704±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 30 ºC
  • Refractive Index: 1.6327 (589.3 nm 20 ºC)
  • Solubility: Insuluble (3.0E-3 g/L) (25 ºC),
  • PSA: 9.23

3,3'-Dibromodiphenyl Ether Pricemore >>

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